N-(3-chloro-4-methoxyphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide
• InChI: InChI=1S/C18H19ClN2O3/c1-23-17-7-6-12(10-14(17)19)21-18(22)11-24-16-8-9-20-15-5-3-2-4-13(15)16/h6-10H,2-5,11H2,1H3,(H,21,22)
• InChI Key: HSQZIEWAUKIAPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=C3CCCCC3=NC=C2)Cl
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide, also known as TQ-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. TQ-A belongs to the class of quinoline derivatives and has shown promising results in preclinical studies for its anti-inflammatory, anti-cancer, and anti-diabetic effects.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study examines the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes, focusing on compounds such as acetochlor and metolachlor. It highlights the metabolic pathways leading to the formation of potentially carcinogenic compounds through complex metabolic activation. The research provides insight into how similar compounds are metabolized and the role of specific cytochrome P450 isoforms in these processes (Coleman et al., 2000).

Structural Aspects of Amide Containing Isoquinoline Derivatives

This study explores the structural aspects and properties of salt and inclusion compounds of 8-hydroxyquinoline-based amides. It discusses the formation of gels and crystalline solids upon treatment with different acids, indicating the potential for diverse applications in materials science and possibly in pharmaceutical formulations as well (Karmakar, Sarma, & Baruah, 2007).

Pyridine Derivatives as Insecticides

This research involves the synthesis and testing of pyridine derivatives against the cowpea aphid, highlighting the insecticidal activity of these compounds. It exemplifies the broader utility of such chemical structures in developing new insecticides, suggesting potential agricultural applications of related compounds (Bakhite et al., 2014).

Novel Synthesis Approaches

Several studies focus on the synthesis of quinoline and quinazolinone derivatives, demonstrating novel routes and methodologies for creating compounds with potential therapeutic activities. These works underscore the importance of synthetic chemistry in developing new molecules for various scientific and medical applications. For instance, the work on quinazolinyl acetamides explores their synthesis and evaluates their analgesic and anti-inflammatory activities, offering a glimpse into how similar compounds might be applied in medicinal chemistry (Alagarsamy et al., 2015).